Cas no 874288-30-9 (3-Borono-N-(2-bromophenyl)benzamide)
874288-30-9 structure
Product Name:3-Borono-N-(2-bromophenyl)benzamide
CAS No:874288-30-9
MF:C13H11BBrNO3
MW:319.94634270668
MDL:MFCD09027206
CID:719722
PubChem ID:44119692
Update Time:2025-04-19
3-Borono-N-(2-bromophenyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- (3-((2-Bromophenyl)carbamoyl)phenyl)boronic acid
- 3-(2-Bromophenylcarbamoyl)benzeneboronic acid
- [3-[(2-bromophenyl)carbamoyl]phenyl]boronic acid
- 3-(2-Bromophenylcarbamoyl)phenylboronic acid
- 3-Borono-N-(2-bromophenyl)benzamide
- Boronic acid,B-[3-[[(2-bromophenyl)amino]carbonyl]phenyl]-
- OR7418
- {3-[(2-Bromophenyl)carbamoyl]phenyl}boronic acid
- (3-((2-Bromophenyl)carbamoyl)phenyl)boronicacid
- 874288-30-9
- 3-[(2-Bromophenyl)carbamoyl]benzeneboronic acid
- AKOS015833554
- DTXSID80657374
- BS-23045
- CS-0174331
- ZJB28830
- D71371
- A853717
- MFCD09027206
- 3-[(2-bromophenyl)carbamoyl]phenylboronic acid
-
- MDL: MFCD09027206
- Inchi: 1S/C13H11BBrNO3/c15-11-6-1-2-7-12(11)16-13(17)9-4-3-5-10(8-9)14(18)19/h1-8,18-19H,(H,16,17)
- InChI Key: NNXAOPXQCCLTAC-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1NC(C1C=CC=C(B(O)O)C=1)=O
Computed Properties
- Exact Mass: 319.00200
- Monoisotopic Mass: 319.002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6A^2
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: 252-255℃
- Refractive Index: 1.658
- PSA: 69.56000
- LogP: 1.45420
3-Borono-N-(2-bromophenyl)benzamide Security Information
- Signal Word:warning
- Hazard Statement: Irritant
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Borono-N-(2-bromophenyl)benzamide Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Borono-N-(2-bromophenyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110108-100g |
(3-((2-Bromophenyl)carbamoyl)phenyl)boronic acid |
874288-30-9 | 98% | 100g |
$446.88 | 2023-08-31 | |
| Chemenu | CM217804-5g |
(3-((2-Bromophenyl)carbamoyl)phenyl)boronic acid |
874288-30-9 | 98% | 5g |
$92 | 2021-08-04 | |
| Chemenu | CM217804-25g |
(3-((2-Bromophenyl)carbamoyl)phenyl)boronic acid |
874288-30-9 | 98% | 25g |
$248 | 2021-08-04 | |
| Apollo Scientific | OR7418-1g |
3-[(2-Bromophenyl)carbamoyl]benzeneboronic acid |
874288-30-9 | 98% | 1g |
£85.00 | 2023-09-02 | |
| Apollo Scientific | OR7418-5g |
3-[(2-Bromophenyl)carbamoyl]benzeneboronic acid |
874288-30-9 | 98% | 5g |
£255.00 | 2023-09-02 | |
| TRC | B689338-100mg |
3-Borono-N-(2-bromophenyl)benzamide |
874288-30-9 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B689338-250mg |
3-Borono-N-(2-bromophenyl)benzamide |
874288-30-9 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B689338-500mg |
3-Borono-N-(2-bromophenyl)benzamide |
874288-30-9 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B689338-1g |
3-Borono-N-(2-bromophenyl)benzamide |
874288-30-9 | 1g |
$ 98.00 | 2023-04-18 | ||
| Chemenu | CM217804-5g |
(3-((2-Bromophenyl)carbamoyl)phenyl)boronic acid |
874288-30-9 | 98% | 5g |
$92 | 2022-08-31 |
3-Borono-N-(2-bromophenyl)benzamide Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:874288-30-9)3-Borono-N-(2-bromophenyl)benzamide
Order Number:A853717
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:46
Price ($):267.0/508.0
Email:sales@amadischem.com
3-Borono-N-(2-bromophenyl)benzamide Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:874288-30-9)3-Borono-N-(2-bromophenyl)benzamide
Purity:99%/99%
Quantity:25g/100g
Price ($):267.0/508.0